Cas no 133928-64-0 (2-Chloro-N,3-dimethyl-N-phenylisonicotinamide)

2-Chloro-N,3-dimethyl-N-phenylisonicotinamide is a specialized organic compound featuring a chloro-substituted pyridine core with dimethyl and phenylamide functional groups. Its molecular structure (C14H13ClN2O) offers versatility in synthetic applications, particularly in pharmaceutical and agrochemical research. The chloro group enhances reactivity for further derivatization, while the N-phenyl substitution contributes to steric and electronic modulation. This compound is valued for its potential as an intermediate in the development of bioactive molecules, including kinase inhibitors or pesticidal agents. High purity grades ensure consistent performance in coupling reactions and heterocyclic synthesis. Proper handling under controlled conditions is recommended due to its reactive chloro substituent.
2-Chloro-N,3-dimethyl-N-phenylisonicotinamide structure
133928-64-0 structure
Product Name:2-Chloro-N,3-dimethyl-N-phenylisonicotinamide
CAS No:133928-64-0
MF:C14H13ClN2O
MW:260.718822240829
CID:1032005
PubChem ID:15075716
Update Time:2025-06-28

2-Chloro-N,3-dimethyl-N-phenylisonicotinamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide
    • 2-Chloro-3-methyl-N-methyl-N-phenylisonicotinamide
    • 2-chloro-N,3-dimethyl-N-phenyl-4-Pyridinecarboxamide
    • 2-Chloro-N,3-dimethyl-N-phenylisonicotimide
    • 2-chloro-N,3-dimethyl-N-phenylpyridine-4-carboxamide
    • 2-chloro-3,N-dimethylisonicotinanilide
    • 2-chloro-3-N-dimethyl-N-phenylisonicotinamide
    • 4-Pyridinecarboxamide,2-chloro-N,3-dimethyl-N-phenyl
    • 133928-64-0
    • DB-082834
    • DTXSID00567865
    • GYLIQEMRUQOVEK-UHFFFAOYSA-N
    • AKOS015995110
    • SCHEMBL738457
    • HS-3106
    • 2-chloro-3,N-dimethyl-N-phenylisonicotinamide
    • Inchi: 1S/C14H13ClN2O/c1-10-12(8-9-16-13(10)15)14(18)17(2)11-6-4-3-5-7-11/h3-9H,1-2H3
    • InChI Key: GYLIQEMRUQOVEK-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=C(C=CN=1)C(N(C)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 260.07200
  • Monoisotopic Mass: 260.0716407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 33.2Ų

Experimental Properties

  • PSA: 33.20000
  • LogP: 3.32000

2-Chloro-N,3-dimethyl-N-phenylisonicotinamide Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-N,3-dimethyl-N-phenylisonicotinamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM176932-1g
2-chloro-N,3-dimethyl-N-phenylisonicotinamide
133928-64-0 95%
1g
$482 2021-08-05
Chemenu
CM176932-1g
2-chloro-N,3-dimethyl-N-phenylisonicotinamide
133928-64-0 95%
1g
$458 2022-06-13
Alichem
A019116220-1g
2-Chloro-N,3-dimethyl-N-phenylisonicotinamide
133928-64-0 95%
1g
428.48 USD 2021-05-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1770419-1g
2-Chloro-N,3-dimethyl-N-phenylisonicotinamide
133928-64-0 98%
1g
¥4076.00 2024-08-09

Additional information on 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide

Introduction to 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide (CAS No. 133928-64-0)

2-Chloro-N,3-dimethyl-N-phenylisonicotinamide, identified by its Chemical Abstracts Service (CAS) number 133928-64-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of isonicotinamide derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide, including the presence of a chloro substituent, dimethyl groups, and a phenyl ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The significance of 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide lies in its potential as a lead compound for drug discovery. Isonicotinamide derivatives have been extensively studied due to their resemblance to the structure of nicotinic acid derivatives, which are widely used in the treatment of hyperlipidemia and diabetes. The chloro group in 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide enhances its ability to interact with biological targets, such as enzymes and receptors, thereby increasing its pharmacological efficacy. Additionally, the dimethyl and phenyl substituents contribute to steric hindrance and electronic effects that can fine-tune the compound's binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including infectious diseases, cancer, and inflammatory disorders. 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide has been investigated for its potential antiviral and anti-inflammatory properties. Studies have shown that isonicotinamide derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the chloro group in 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide may further enhance its inhibitory effects by improving binding interactions with these enzymes.

Moreover, the compound's structural framework provides a versatile platform for designing next-generation drugs. Researchers have explored various synthetic strategies to modify 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide, including introducing additional functional groups or altering the substitution patterns. These modifications aim to optimize pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. For instance, computational studies have suggested that incorporating hydrophilic groups could improve water solubility while maintaining biological activity.

The pharmacological profile of 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide has been evaluated through in vitro and in vivo experiments. Preliminary results indicate that this compound exhibits promising activity against certain bacterial strains by interfering with essential metabolic pathways. Additionally, its ability to cross cell membranes suggests potential applications in drug delivery systems designed for targeted therapy. The combination of structural flexibility and biological activity makes 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide an attractive candidate for further development.

Advances in high-throughput screening (HTS) technologies have accelerated the discovery process for novel bioactive compounds like 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide. HTS allows researchers to rapidly test thousands of compounds against various biological targets, enabling the identification of lead candidates with high precision. The integration of machine learning algorithms has further enhanced HTS by predicting potential drug candidates based on structural features and known biological activities. This approach has been instrumental in identifying promising derivatives of isonicotinamide-based compounds.

The synthesis of 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include chlorination reactions to introduce the chloro group, alkylation to add the dimethyl substituents, and condensation reactions to form the isonicotinamide core. Recent developments in catalytic methods have improved the efficiency of these reactions while minimizing waste generation. Green chemistry principles have also been applied to develop more sustainable synthetic routes.

The role of computational chemistry in understanding the behavior of 2-Chloro-N,3-dimethyl-N-phenylisonicotinamide cannot be overstated. Molecular modeling techniques provide insights into how the compound interacts with biological targets at the atomic level. These studies help predict binding affinities, identify key interaction sites, and optimize drug design. Additionally, computational methods can simulate metabolic pathways to assess potential drug-drug interactions and toxicity profiles.

In conclusion,2-Chloro-N,3-dimethyl-N-phenylisonicotinamide (CAS No. 133928-64-0) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a valuable scaffold for drug development,and ongoing research continues to uncover new possibilities for its use in treating various diseases。The integration of experimental and computational approaches will further enhance our understanding of this compound's pharmacological properties,leading to more effective therapeutic strategies.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent